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Compound of Interest

Compound Name:
5-Chloro-7-methoxythieno[3,2-

B]pyridine

CAS No.: 90690-91-8

Cat. No.: B2923551

Get Quote

Executive Summary
5-Chloro-7-methoxythieno[3,2-b]pyridine (CAS: 90690-91-8) is a specialized heterocyclic

building block primarily utilized in the synthesis of kinase inhibitors and other bioactive small

molecules.[1][2][3] As a halogenated thienopyridine, it presents specific handling challenges

related to its pharmacological potential and irritant properties. This guide moves beyond

generic safety advice, providing a risk-based framework for handling this compound in drug

discovery environments.

The core directive for handling this compound is Containment and Cross-Contamination

Control. Its role as a scaffold in potent pharmaceutical synthesis implies that while its

immediate acute toxicity is moderate (Category 4), its downstream derivatives may be highly

potent.

Chemical Identity & Physicochemical Profile[2][3][5]
[6][7][8][9][10][11]
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Understanding the physical state and solubility is the first step in designing a safe handling

protocol.

Property Specification Operational Implication

CAS Number 90690-91-8
Use for accurate inventory

tracking and waste labeling.

Molecular Formula C₈H₆ClNO S

Molecular Weight 199.66 g/mol

Appearance
Solid (White to off-white

powder)

Dust generation is a primary

exposure vector.[4]

Solubility
DMSO, Methanol, DCM; Low

in Water

Use organic solvent-resistant

gloves (Nitrile/Laminate).

Reactivity
Electrophilic at C-5 (Cl

displacement)

Stable under ambient

conditions; avoid strong

oxidizers.

Storage 2–8°C, Inert Atmosphere, Dark

Protects methoxy group from

potential oxidative

degradation.

Hazard Identification & Toxicology (GHS)
This compound is classified under GHS as Warning.[3][4] The primary risks are mucosal

irritation and acute oral toxicity.

GHS Classification
Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[4][5]

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[3][4]

Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.[3][4]

STOT - Single Exposure (Category 3): H335 - May cause respiratory irritation.[3][4]
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Toxicological Context[3][6][9]
Structural Alert: The thieno[3,2-b]pyridine core is bioisosteric with quinoline. While specific

LD50 data is often proprietary for this intermediate, the "Harmful" designation suggests an

LD50 between 300–2000 mg/kg (rat, oral).

Sensitization: No specific data indicates sensitization, but as a reactive intermediate capable

of protein binding (via the chloro-group), it should be treated as a potential sensitizer.

Risk Management & Engineering Controls
Effective safety relies on the Hierarchy of Controls. For 5-Chloro-7-methoxythieno[3,2-
b]pyridine, reliance on PPE alone is insufficient due to the risk of respiratory irritation.

Engineering Controls
Primary Containment: All weighing and open-vessel manipulations must occur within a

Chemical Fume Hood certified to operate at a face velocity of 0.3–0.5 m/s.

Static Control: Use anti-static weighing boats and ionizing bars if the powder is static-prone,

preventing dispersal.

Vessel Venting: Reactions involving heating (e.g., Suzuki couplings) must be vented to a

scrubber or hood exhaust to capture potential acid byproducts (HCl) if the chlorine is

displaced.

Personal Protective Equipment (PPE)
Respiratory: If fume hood work is not feasible (e.g., equipment maintenance), use a half-

mask respirator with P100/OV cartridges.

Dermal: Nitrile gloves (minimum thickness 0.11 mm) are sufficient for solid handling. Double-

gloving is required when dissolved in penetrating solvents like DMSO or DCM.

Ocular: Chemical splash goggles. Safety glasses are insufficient if the powder is fine and

prone to aerosolization.

Operational Protocols
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Receipt and Storage Lifecycle
To maintain chemical integrity and safety, follow this decision matrix upon receipt.

Receipt of Shipment Inspect Seal & SDS

Apply Internal Barcode
& DatePass

Quarantine/Return

Damaged

Storage: 2-8°C
Protect from Light Update Inventory System

Click to download full resolution via product page

Figure 1: Receipt and storage workflow ensuring chain of custody and stability.

Safe Solubilization Protocol
Objective: Prepare a stock solution while minimizing exposure.

Preparation: Place the vial and solvent (e.g., DMSO) in the fume hood.

Weighing: Tare a vial. Transfer solid using a micro-spatula. Do not pour from the source

bottle.

Dissolution: Add solvent. Cap the vial immediately. Vortex inside the hood.

Labeling: Mark the vial with "Toxic," concentration, solvent, and date.

Reaction Safety (Synthesis Context)
This compound is often used in Nucleophilic Aromatic Substitution (SₙAr) or Palladium-

Catalyzed Cross-Couplings.

Hazard: These reactions often require bases (Cs₂CO₃, NaOtBu) and heat.

Control: Ensure the reaction vessel is equipped with a reflux condenser and inert gas line

(Nitrogen/Argon). The 5-Chloro position is reactive; ensure no moisture enters the system to

prevent hydrolysis to the pyridone analog.
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Emergency Response
Spill Response Decision Matrix
In the event of a spill, immediate classification determines the response.[3]

Spill Detected

Assess Volume & State

Minor Solid (<1g) Major Solid (>1g) Solution Spill

Wet Wipe Method
(Avoid Dust)

Evacuate Area
Call EHS

Absorb with Vermiculite
Solvent-Resistant Gloves

Click to download full resolution via product page

Figure 2: Decision logic for spill remediation.

First Aid Measures
Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel.

Eye Contact: Rinse cautiously with water for 15 minutes.[5][6] Lift eyelids to ensure flushing.

Skin Contact: Wash with soap and water.[7][6] Remove contaminated clothing.[3][8][6] Do

not use solvents (ethanol/acetone) to wash skin, as this may increase absorption.

Ingestion: Rinse mouth. Do not induce vomiting. Call a Poison Center immediately.[3]

Waste Disposal
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Disposal must comply with local environmental regulations (RCRA in the US, EC directives in

Europe).

Solid Waste: Dispose of contaminated gloves, weighing boats, and paper towels in a

Hazardous Solid Waste drum.

Liquid Waste: Solutions containing this compound must be segregated into Halogenated

Organic Waste streams due to the chlorine atom.

Container: Triple rinse empty containers with a suitable solvent before disposal or glass

recycling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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